9-Methoxy-5-methyl-2-(2-methylphenyl)imidazo[2,1-a]isoquinoline

• CAS No.: 184913-14-2
• Molecular Formula: C20H18N2O
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 9-methoxy-5-methyl-2-(2-methylphenyl)imidazo[2,1-a]isoquinoline
• InChI: InChI=1S/C20H18N2O/c1-13-6-4-5-7-17(13)19-12-22-14(2)10-15-8-9-16(23-3)11-18(15)20(22)21-19/h4-12H,1-3H3
• InChI Key: CJPZSJDWXKFZCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CN3C(=CC4=C(C3=N2)C=C(C=C4)OC)C

Description

9-Methoxy-5-methyl-2-(2-methylphenyl)imidazo[2,1-a]isoquinoline is a useful research compound. Its molecular formula is C20H18N2O and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4.9 g of 9-methoxy-5-methyl-2-(2-methylphenyl)-5,6-dihydroimidazo[2,1-a]isoquinoline in 30 ml of decalin was added 0.97 g of palladium on activated carbon (Pd 10%) and the mixture was refluxed for 6 hours. After being cooled and an addition of 200 ml of chloroform, the mixture was filtered and the filtrate was evaporated in vacuo. The resultant residue was crystallized from a mixture of hexane and ethyl acetate(6:1) to give 3.0 g of the title compound.